Cas no 880791-82-2 (2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide)

• Product Name: 2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• CAS No: 880791-82-2
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5422207
• Update Time: 2025-10-29

2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

• Inchi： 1S/C17H15N3O3/c1-12-7-5-6-10-14(12)22-11-15(21)18-17-16(19-23-20-17)13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： GUWLNEABGBDXKN-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=CC=C2)=NON=1)(=O)COC1=CC=CC=C1C

Additional information on 2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

2-(2-Methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide: A Comprehensive Overview

2-(2-Methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide, also known by its CAS number 880791-82-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a phenoxy group attached to an acetamide moiety, which is further linked to a 1,2,5-oxadiazole ring substituted with a phenyl group. This combination of functional groups contributes to its diverse chemical properties and biological activities.

The synthesis of 2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 880791-82-2 exhibits significant antioxidant and anti-inflammatory properties, making it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, preliminary in vitro assays have shown moderate inhibitory effects on certain enzymes associated with neurodegenerative disorders, such as acetylcholinesterase.

The structural versatility of 2-(2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide allows for further functionalization and modification to enhance its pharmacokinetic properties. For instance, researchers have investigated the impact of substituent variations on the compound's solubility and bioavailability. These studies have provided valuable insights into the design of more effective drug candidates with improved therapeutic profiles.

In terms of applications, this compound has shown potential in the fields of oncology and neuroprotection. Ongoing research is focused on evaluating its efficacy in preclinical models of cancer and neurodegenerative diseases. The integration of computational chemistry techniques with experimental studies has further accelerated the understanding of its molecular interactions and mechanisms of action.

The discovery and characterization of CAS No 880791-82 represent a significant milestone in medicinal chemistry. Its unique combination of functional groups and promising biological activities position it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.